Cas no 685826-75-9 (4-Methylisothiazol-5-amine)

• Product Name: 4-Methylisothiazol-5-amine
• CAS No: 685826-75-9
• MF: C₄H₆N₂S
• MW: 114.168838977814
• CID: 6316854
• PubChem ID: 21455617
• Update Time: 2025-10-17

4-Methylisothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1,2-thiazol-5-amine
• 685826-75-9
• EN300-7117458
• 4-Methylisothiazol-5-amine
• SCHEMBL1836287

• Inchi： 1S/C4H6N2S/c1-3-2-6-7-4(3)5/h2H,5H2,1H3
• InChI Key： GAESTZKQSOXSNU-UHFFFAOYSA-N
• SMILES： S1C(=C(C=N1)C)N

Computed Properties

• Exact Mass: 114.02516937g/mol
• Monoisotopic Mass: 114.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-Methylisothiazol-5-amine

Comprehensive Overview of 4-Methylisothiazol-5-amine (CAS No. 685826-75-9): Properties, Applications, and Industry Insights

4-Methylisothiazol-5-amine (CAS No. 685826-75-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine, characterized by a methyl-substituted isothiazole ring, serves as a versatile building block in synthetic chemistry. Its molecular formula, C₄H₆N₂S, and precise molecular weight of 114.17 g/mol make it particularly valuable for designing bioactive molecules with targeted functionalities.

Recent studies highlight the compound's role in developing antimicrobial agents and enzyme inhibitors, aligning with growing interest in drug discovery for resistant pathogens. Researchers frequently search for "4-Methylisothiazol-5-amine synthesis" or "CAS 685826-75-9 applications," reflecting demand for scalable production methods. The compound's solubility profile (moderate in polar solvents) and stability under controlled conditions enhance its utility in high-throughput screening platforms.

In material science, 685826-75-9 derivatives exhibit potential for organic electronics, correlating with trends in sustainable semiconductor development. Analytical techniques like HPLC purification and NMR characterization (δ_H 2.3 ppm for methyl protons) ensure batch consistency—a critical factor for industrial adopters. Environmental considerations drive innovations in green chemistry approaches for its manufacture, addressing searches for "eco-friendly heterocycle synthesis."

The compound's structure-activity relationships (SAR) are frequently investigated alongside "isothiazole pharmacophores" in medicinal chemistry forums. Patent analyses reveal its incorporation in crop protection formulations, responding to agricultural sector needs for novel pest control solutions. Thermal analysis (DSC) confirms stability up to 180°C, supporting applications requiring thermal-resistant intermediates.

Quality standards for 4-Methylisothiazol-5-amine emphasize chromatographic purity (>98%), with suppliers increasingly documenting residual solvent levels per ICH guidelines. This aligns with pharmaceutical industry demands for GMP-compliant intermediates. Cross-disciplinary studies explore its coordination chemistry with transition metals, opening avenues in catalysis research.

Emerging applications in bioconjugation chemistry leverage the amine's reactivity, particularly in proteomics workflows. The compound's logP value (~1.2) makes it relevant to ADMET predictions, a hot topic in computational chemistry circles. Safety data sheets emphasize standard laboratory handling protocols, with no significant environmental persistence noted in regulatory screenings.

Market analysts track growing procurement of 685826-75-9 by CDMOs (Contract Development and Manufacturing Organizations), reflecting its adoption in custom synthesis projects. Comparative studies with analogous isothiazole amines highlight its superior reactivity selectivity in N-functionalization reactions. These attributes position it as a strategic material for structure-based drug design pipelines addressing neurological targets.

Technical literature frequently associates 4-Methylisothiazol-5-amine with scaffold diversification strategies, particularly in fragment-based drug discovery. Its crystalline form (verified by XRPD) ensures reproducible performance in solid-phase synthesis applications. Recent process chemistry advancements have optimized atom economy in its production, reducing waste generation—a key sustainability metric.

The compound's spectral fingerprints (IR: 3350 cm^-1 N-H stretch) facilitate quality control in analytical method development. Biotechnology applications exploit its molecular recognition properties for biosensor architectures. These multidisciplinary applications underscore why "4-Methylisothiazol-5-amine price" and "bulk suppliers" rank among top commercial search queries in specialty chemicals.

Ongoing research explores structure-property relationships of 685826-75-9 derivatives for advanced material applications, including polymeric additives. The compound's compatibility with continuous flow chemistry systems addresses industry shifts toward process intensification. Such innovations position this isothiazole derivative as a sustainable choice for next-generation fine chemical production.